Cas no 1804097-49-1 (Methyl 3-methoxy-2,4,6-trifluorobenzoate)

• Product Name: Methyl 3-methoxy-2,4,6-trifluorobenzoate
• CAS No: 1804097-49-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 4949378
• Update Time: 2023-08-22

Methyl 3-methoxy-2,4,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2,4,6-trifluorobenzoate

• Inchi： 1S/C9H7F3O3/c1-14-8-5(11)3-4(10)6(7(8)12)9(13)15-2/h3H,1-2H3
• InChI Key： OLRVSHUTRBJOFM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1C(=O)OC)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 35.5